Cas no 1461708-65-5 ({imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride)

• Product Name: {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride
• CAS No: 1461708-65-5
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 4601081
• PubChem ID: 75480707
• Update Time: 2025-07-01

{imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {imidazo[1,2-a]pyridin-3-ylmethyl}dimethylamine hydrochloride
• {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride

• Inchi： 1S/C10H13N3.ClH/c1-12(2)8-9-7-11-10-5-3-4-6-13(9)10;/h3-7H,8H2,1-2H3;1H
• InChI Key： SIIYYDNYQINPHF-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2C=CC=CN12)N(C)C.Cl

Computed Properties

• Exact Mass: 211.088
• Monoisotopic Mass: 211.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.5A^2

Additional information on {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride

Introduction to {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride (CAS No. 1461708-65-5)

{imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride (CAS No. 1461708-65-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines an imidazo[1,2-a]pyridine core with a dimethylamino side chain, making it a promising candidate for various biological and chemical applications.

The structural motif of this compound is particularly intriguing due to the presence of the imidazo[1,2-a]pyridine ring system, which is known for its versatility in medicinal chemistry. The pyridine ring itself is a common scaffold in many bioactive molecules, and its combination with the imidazole ring enhances the compound's potential for interaction with biological targets. This dual-ring system imparts unique electronic and steric properties that make it suitable for designing molecules with specific pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride stands out in this landscape due to its ability to modulate multiple biological pathways. Its structural features suggest potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The compound's ability to interact with target proteins and enzymes has been a focal point in several preclinical studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The imidazo[1,2-a]pyridine core can serve as a versatile building block for drug discovery efforts, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility has made it a subject of interest for academic and industrial researchers alike.

The hydrochloride salt form of {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride enhances its solubility and stability, making it more amenable to various formulation processes. This property is particularly crucial in pharmaceutical development, where the physicochemical characteristics of a compound can significantly influence its bioavailability and efficacy. The improved solubility profile also facilitates its use in experimental settings, allowing researchers to conduct more efficient screening assays.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride with greater accuracy. Molecular modeling studies have revealed that this compound can bind to several protein targets with high affinity. These findings have opened up new avenues for drug design and have provided valuable insights into its potential therapeutic applications.

The compound's interaction with biological targets has been further explored through enzyme inhibition studies. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests that {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride could be developed into a novel anti-inflammatory agent. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile.

In addition to its pharmacological potential, {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride has shown promise in material science applications. Its unique structural features make it a suitable candidate for designing advanced materials with tailored electronic properties. These materials could find applications in electronics, catalysis, and other high-tech industries.

The synthesis of {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that maximize yield and minimize byproduct formation. These advancements have made it more feasible to produce this compound on a larger scale, which is essential for both research and commercial purposes.

The future prospects of {imidazo1,2-apyridin-3-ylmethyl}dimethylamine hydrochloride are promising, given its diverse range of potential applications. Ongoing research efforts are focused on optimizing its synthesis, exploring new derivatives, and evaluating its pharmacological efficacy in vivo. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.